6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine

• IUPAC Name: 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C13H12ClF3N4/c14-10-7-11(21-12(18)20-10)19-6-5-8-1-3-9(4-2-8)13(15,16)17/h1-4,7H,5-6H2,(H3,18,19,20,21)
• InChI Key: OZMSJGOHYOIYGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC2=CC(=NC(=N2)N)Cl)C(F)(F)F
• Molecular Formula: C13H12ClF3N4
• Molecular Weight: 316.71 g/mol

Description

6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent in various diseases.

Mechanism of Action

The mechanism of action of 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine is not fully understood. However, it has been shown to inhibit the activity of various enzymes such as cyclin-dependent kinase 4 and 6, which are involved in cell cycle regulation. It has also been shown to inhibit the activity of vascular endothelial growth factor receptor 2, which is involved in angiogenesis.
Biochemical and Physiological Effects
6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, it has been shown to inhibit the formation of new blood vessels, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine in lab experiments is its potential as a therapeutic agent in various diseases. It has also been shown to have low toxicity in normal cells. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to investigate its potential as a combination therapy with other anti-cancer agents. Additionally, there is a need to investigate its potential as an anti-inflammatory and anti-angiogenic agent in various diseases.

Synthesis Methods

The synthesis of 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine involves several steps. The first step is the reaction of 2,4-diamino-6-chloropyrimidine with 4-(trifluoromethyl)benzyl chloride in the presence of a base such as potassium carbonate. This results in the formation of 6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine. The compound can be further purified using various techniques such as column chromatography.

Scientific Research Applications

6-chloro-4-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyrimidine-2,4-diamine has been extensively studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-tumor activity in various cancer cell lines such as breast cancer, lung cancer, and prostate cancer. It has also been investigated for its potential as an anti-inflammatory and anti-angiogenic agent.